Cas no 823-37-0 (1-methyl-2-nitro-1H-Pyrrole)

• Product Name: 1-methyl-2-nitro-1H-Pyrrole
• CAS No: 823-37-0
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 722616
• PubChem ID: 332133
• Update Time: 2025-04-26

1-methyl-2-nitro-1H-Pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-nitro-1H-Pyrrole
• 1H-Pyrrole,1-methyl-2-nitro-
• 1-Methyl-2-nitropyrrole
• 1-methyl-2-nitro-pyrrole
• NSC 328029
• ZNTAXEMTUMCOTJ-UHFFFAOYSA-N
• 1H-Pyrrole, 1-methyl-2-nitro-
• Pyrrole, 1-methyl-2-nitro-
• A916200
• NSC328029
• DTXSID70318260
• SCHEMBL15176881
• 823-37-0
• SB62518
• LS-12745
• NSC-328029
• 58XSX8ZL2T
• AKOS030620460
• N-methyl-2-nitropyrrole

• Inchi： 1S/C5H6N2O2/c1-6-4-2-3-5(6)7(8)9/h2-4H,1H3
• InChI Key： ZNTAXEMTUMCOTJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CN1C)=O

Computed Properties

• Exact Mass: 126.043
• Monoisotopic Mass: 126.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 219.1°C at 760 mmHg
• Flash Point: 86.3°C
• Refractive Index: 1.565

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1-methyl-2-nitro-1H-Pyrrole

1-Methyl-2-Nitro-1H-Pyrrole: A Comprehensive Overview

1-Methyl-2-nitro-1H-pyrrole, also known by its CAS registry number 823-37-0, is a substituted pyrrole derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Pyrroles are five-membered aromatic heterocycles containing one nitrogen atom, and their derivatives have been extensively studied due to their potential applications in drug discovery, materials science, and other areas of modern chemistry.

The structure of 1-methyl-2-nitro-1H-pyrrole features a methyl group at position 1 and a nitro group at position 2 on the pyrrole ring. This specific substitution pattern makes it a unique compound with distinct chemical and biological properties. The presence of both electron-donating (methyl) and electron-withdrawing (nitro) groups introduces interesting reactivity and stability characteristics, which have been explored in various chemical reactions and biological assays.

Recent studies have highlighted the potential of pyrrole derivatives, including 1-methyl-2-nitro-1H-pyrrole, as valuable building blocks in medicinal chemistry. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that such compounds can serve as templates for the development of novel pharmaceutical agents targeting specific enzymes and receptors. The nitro group's electron-withdrawing nature enhances the compound's ability to participate in nucleophilic aromatic substitution reactions, a property that is highly desirable in drug design.

In addition to its reactivity, 1-methyl-2-nitro-1H-pyrrole has been investigated for its biological activity. Preclinical studies have shown that this compound exhibits moderate antimicrobial and antifungal properties, making it a potential candidate for the development of new generations of antibiotics. Furthermore, its structural versatility allows for easy modification, enabling researchers to tune its pharmacokinetic and metabolic profiles to enhance bioavailability and minimize off-target effects.

From a synthetic chemistry perspective, 1-methyl-2-nitro-1H-pyrrole can be prepared through various routes, including the Knorr pyrrole synthesis and other nucleophilic cycloaddition methods. These synthetic approaches have been optimized to achieve high yields and purity, which are critical for its use in large-scale applications such as pharmaceutical manufacturing.

The application of 1-methyl-2-nitro-1H-pyrrole extends beyond drug discovery. Its unique electronic properties make it a valuable component in materials science, particularly in the development of organic semiconductors and photovoltaic materials. Research conducted at leading institutions like Stanford University has explored its role in creating efficient and stable organic light-emitting diodes (OLEDs), which are crucial for advancing display technology.

Looking ahead, the continued exploration of 1-methyl-2-nitro-1H-pyrrole and its derivatives promises to yield innovative solutions in both pharmaceutical and materials science domains. As research progresses, it is expected that new applications will emerge, further solidifying its importance in modern chemical research.